Cas no 496863-51-5 (Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-)

Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)- structure
496863-51-5 structure
Product Name:Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-
CAS No:496863-51-5
MF:C14H12N4S
MW:268.336880683899
CID:1529294
Update Time:2024-08-24

Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-
    • Inchi: 1S/C14H12N4S/c1-19-14-15-9-7-12(16-14)13-8-10-18(17-13)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: PZJFSTXLUHNCGX-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=CC(C2C=CN(C3=CC=CC=C3)N=2)=N1

Computed Properties

  • Exact Mass: 268.07846

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 469.7±20.0 °C(Predicted)
  • PSA: 43.6
  • pka: -0.72±0.31(Predicted)
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